Cas no 1261858-94-9 (4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261858-94-9
• MF: C₁₃H₅Cl₃F₃I
• MW: 451.437483549118
• CID: 4790014
• Update Time: 2025-05-20

4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3I/c14-9-5-11(16)10(15)4-7(9)6-1-2-12(20)8(3-6)13(17,18)19/h1-5H
• InChI Key： UNWHCCQOWYLQDH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(F)(F)F)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 7.4
• Topological Polar Surface Area: 0

Additional information on 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl

Chemical Profile of 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1261858-94-9)

4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl, identified by its CAS number 1261858-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural motif comprising iodine, chlorine, and trifluoromethyl substituents, which endows it with distinct chemical properties and potential applications in synthetic chemistry and material science.

The molecular structure of this compound consists of two benzene rings connected at the para positions, with specific functional groups attached to enhance its reactivity and utility. The presence of an iodine atom at the 4'-position facilitates its use as a building block in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules. Additionally, the combination of chlorine atoms at the 2 and 5 positions, along with a trifluoromethyl group at the 3'-position, contributes to its electronic properties and influences its interactions with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated biphenyl derivatives due to their ability to modulate biological pathways effectively. The electron-withdrawing nature of chlorine and trifluoromethyl groups can enhance binding affinity to enzymes and receptors, making these compounds valuable candidates for drug discovery. Specifically, 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl has been explored as a precursor in the synthesis of novel therapeutic agents targeting various diseases.

One notable application of this compound is in the development of kinase inhibitors, where biphenyl scaffolds are frequently utilized due to their structural stability and ability to engage with protein targets. The halogenation pattern present in 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl allows for further functionalization through palladium-catalyzed reactions, enabling the introduction of additional pharmacophores. Such modifications are crucial for optimizing drug-like properties, including solubility, metabolic stability, and selectivity.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for virtual screening campaigns. Molecular docking studies suggest that derivatives of 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl may interact with proteins involved in inflammatory responses and cancer progression. These findings align with ongoing research efforts aimed at identifying small-molecule modulators for therapeutic intervention.

The agrochemical sector has also explored halogenated biphenyl derivatives for their herbicidal and pesticidal properties. The structural features of 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl contribute to its potential as a precursor for developing next-generation crop protection agents. By leveraging its reactivity and electronic characteristics, researchers aim to create compounds that offer improved efficacy while minimizing environmental impact.

Synthetic methodologies for preparing 4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl have been refined over time to ensure high yields and purity. Traditional approaches involve halogenation reactions followed by selective functional group transformations. However, modern synthetic strategies often incorporate transition-metal catalysis to enhance reaction efficiency and selectivity. Such innovations are essential for scaling up production while maintaining cost-effectiveness.

The safety profile of this compound is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety during synthesis and handling. Storage conditions should be controlled to prevent degradation or unintended reactions.

In conclusion,4'-Iodo-2,4,5-trichloro-3'-(trifluoromethyl)biphenyl (CAS No. 1261858-94-9) represents a versatile intermediate with broad utility across pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further development into novel bioactive molecules. As research continues to uncover new applications for halogenated biphenyl derivatives,this compound will likely remain at the forefront of chemical innovation.